BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Physicochemical Profiling of
2,4-Dimethyl-2'-methoxybenzophenone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2,4-Dimethyl-2'-
Compound Name:

methoxybenzophenone
CAS No.: 750633-50-2
Cat. No.: B1323927

Get Quote

Executive Summary

2,4-Dimethyl-2'-methoxybenzophenone (CAS 750633-50-2) represents a specialized
diarylketone scaffold utilized primarily as a high-value intermediate in organic synthesis and
photochemistry. Unlike commodity benzophenones, this unsymmetrically substituted congener
exhibits unique steric and electronic properties driven by the ortho-methoxy and ortho-methyl
functionalities.

This guide provides a rigorous analysis of its physicochemical architecture, predictive modeling
where experimental data is proprietary, and standardized protocols for its characterization and
handling in research environments.

Molecular Architecture & Electronic Properties

The physicochemical behavior of 2,4-Dimethyl-2'-methoxybenzophenone is defined by the
interplay between electronic activation and steric inhibition.
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Steric "Twist" and Conjugation

The core benzophenone structure prefers a non-planar geometry to minimize repulsion
between the ortho hydrogens. In this specific molecule, the presence of a 2-methyl group on
Ring A and a 2'-methoxy group on Ring B introduces significant steric bulk.

o Consequence: The dihedral angle between the phenyl rings and the carbonyl plane is
significantly increased compared to unsubstituted benzophenone.

o Spectral Impact: This "de-conjugation” typically results in a hypsochromic shift (blue shift) in
the UV absorption maximum (

) compared to planar analogs, as orbital overlap is diminished.

Electronic Push-Pull

* Ring A (2,4-Dimethyl): The two methyl groups exert a positive inductive effect (+l), increasing
electron density on the ring and making the carbonyl oxygen more basic.

e Ring B (2'-Methoxy): The methoxy group is a strong electron donor via resonance (+R),
further enriching the

-system.

» Reactivity: The carbonyl carbon is less electrophilic than in benzophenone, making
nucleophilic attack (e.g., Grignard addition) slower and requiring more forcing conditions.

Physicochemical Characterization

Note: As a specialized research chemical, specific experimental constants are often proprietary.
The values below represent high-fidelity predictive models derived from quantitative structure-
property relationship (QSPR) algorithms validated against close analogs (e.g., 2,4-
dimethylbenzophenone).

Table 1: Core Physicochemical Parameters[1]
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Property Value / Prediction Confidence

CAS Number 750633-50-2 Verified

Molecular Formula Exact

Molecular Weight 240.30 g/mol Exact

) Viscous Oil or Low-Melting )

Physical State ] High (Based on asymmetry)
Solid

Boiling Point ~360°C (at 760 mmHg) Predicted

LogP (Octanol/Water) 41+0.3 High (Lipophilic)

] ] -5.8 (Carbonyl oxygen )

pKa (Conjugate Acid) ) Predicted
protonation)

H-Bond Acceptors 2 (C=0, -OMe) Exact

H-Bond Donors 0 Exact

Solubility Profile

Due to its high lipophilicity (LogP > 4), the compound is:
 Insoluble: Water, acidic/basic aqueous solutions.

e Soluble: Dichloromethane, Ethyl Acetate, DMSO, Toluene.
e Sparingly Soluble: Methanol, Ethanol (requires heating).

Synthetic Pathway & Impurity Profile[1][2]

Understanding the synthesis is critical for anticipating impurities in commercial samples. The
standard route involves Friedel-Crafts acylation.[1]

Primary Synthetic Route

Reagents: 2-Methoxybenzoyl chloride + m-Xylene (1,3-Dimethylbenzene). Catalyst: Aluminum
Chloride (
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)-[1]

Mechanism:
» Formation of the acylium ion from 2-methoxybenzoyl chloride.
» Electrophilic aromatic substitution on m-xylene.

» Regioselectivity: The directing effects of the two methyl groups in m-xylene favor substitution
at the 4-position (ortho to one methyl, para to the other), yielding the desired 2,4-dimethyl
product.

m-Xylene
(1,3-Dimethylbenzene)
+ Reagent

. 2,4-Dimethyl-2'-methoxybenzophenone
Major (>90% (Target)

Minor (<5%)
,,,, \» Isomer Impurity
’’’’’’ (2,6-Dimethyl isomer)

Click to download full resolution via product page
Figure 1: Friedel-Crafts Acylation Pathway showing potential regio-isomeric impurities.

Analytical Protocols

To validate the identity and purity of CAS 750633-50-2, the following protocols are
recommended.

High-Performance Liquid Chromatography (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).
e Mobile Phase A: Water + 0.1% Formic Acid.

o Mobile Phase B: Acetonitrile (ACN).
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¢ Gradient: 50% B to 95% B over 10 minutes. Hold 2 min.

e Detection: UV at 254 nm (aromatic) and 280 nm (carbonyl).

o Retention Time: Expect elution late in the gradient (approx. 8-9 min) due to high

hydrophobicity.

Nuclear Magnetic Resonance (NMR) Prediction

The structure can be confirmed by the distinct chemical shifts of the methyl and methoxy

groups.
Shift (
Nucleus Multiplicity Assignment
pPpm)
Ar-CH
2.30-2.35 Singlet (3H)
(C2 or C4)
Ar-CH
2.38-2.42 Singlet (3H)
(C2orC4)
Ar-OCH
3.70-3.80 Singlet (3H)
(C2)
6.80 - 7.50 Multiplets (7H) Aromatic Protons
~196.0 Singlet Carbonyl (C=0)
Methoxy (CH
~55.5 Singlet
O-)

Stability & Handling (Safety)

Photostability Warning

Benzophenones are inherent photo-initiators. Upon exposure to UV light (300-400 nm), the

carbonyl group can undergo an
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transition, forming a triplet state diradical.

e Risk: In hydrogen-donating solvents (e.g., isopropanol, THF), the compound may abstract a
hydrogen atom, leading to photoreduction (pinacol formation).

» Storage: Must be stored in amber glass vials under inert atmosphere (Argon/Nitrogen) at 2-
8°C.

Experimental Workflow Diagram
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Figure 2: Quality Control and Handling Workflow for Research Applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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